Cas no 235106-56-6 (Imidazo1,2-apyridin-8-ylamine Dihydrochloride)

• Product Name: Imidazo1,2-apyridin-8-ylamine Dihydrochloride
• CAS No: 235106-56-6
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• MDL: MFCD11506246
• CID: 1038410
• PubChem ID: 19609399
• Update Time: 2025-06-22

Imidazo1,2-apyridin-8-ylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-8-amine dihydrochloride
• AK100743
• ANW-69966
• CTK8C3336
• KB-254277
• SureCN8374910
• Imidazo[1,2-a]pyridin-8-ylamine dihydrochloride
• Imidazo[1,2-a]pyridin-8-amine 2HCl
• imidazo[1,2-a]pyridin-8-amine;dihydrochloride
• AS-75710
• Imidazo[1,2-a]pyridin-8-amine, hydrochloride (1:2)
• Imidazo[1,2-a]pyridin-8-amine--hydrogen chloride (1/2)
• DTXSID50599050
• Imidazo[1,2-a]pyridin-8-aminedihydrochloride
• SCHEMBL8374910
• CS-0155557
• 235106-56-6
• Z3235023303
• MFCD11506246
• SB35822
• DB-265208
• A878222
• imidazo[1,2-a]pyridin-8-aminehydrochloride
• EN300-7867430
• D94618
• Imidazo1,2-apyridin-8-ylamine Dihydrochloride

• MDL： MFCD11506246
• Inchi： 1S/C7H7N3.2ClH/c8-6-2-1-4-10-5-3-9-7(6)10;;/h1-5H,8H2;2*1H
• InChI Key： HFZOMZTUGRVWDM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=CN=C1C(=CC=C2)N

Computed Properties

• Exact Mass: 205.01700
• Monoisotopic Mass: 205.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32000
• LogP: 3.10170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo1,2-apyridin-8-ylamine Dihydrochloride

Imidazo[1,2-a]pyridin-8-ylamine Dihydrochloride: A Comprehensive Overview

Imidazo[1,2-a]pyridin-8-ylamine Dihydrochloride (CAS No. 235106-56-6) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and structural versatility. The imidazo[1,2-a]pyridine core of this compound is a fused bicyclic system comprising an imidazole ring fused to a pyridine ring. This structure imparts the molecule with aromaticity and conjugation, making it highly suitable for applications in optoelectronics and catalysis.

The synthesis of Imidazo[1,2-a]pyridin-8-ylamine Dihydrochloride typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the preparation of this compound with higher yields and better purity. For instance, researchers have employed microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the product's structure. The dihydrochloride salt form is particularly advantageous for applications requiring water solubility, as it enhances the compound's ability to dissolve in polar solvents.

One of the most notable applications of Imidazo[1,2-a]pyridin-8-ylamine Dihydrochloride is in the field of organic electronics. The compound's conjugated system allows for efficient charge transport, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into OLED architectures can significantly improve device efficiency and stability. Furthermore, its ability to act as a n-type semiconductor has opened new avenues for its use in complementary logic circuits.

In addition to its electronic applications, Imidazo[1,2-a]pyridin-8-ylamine Dihydrochloride has shown potential in catalytic processes. The nitrogen atoms within its structure can coordinate with metal ions, enabling it to function as a ligand in transition metal-catalyzed reactions. For example, researchers have utilized this compound as a ligand in palladium-catalyzed cross-coupling reactions, achieving high yields and selectivity. This highlights its versatility as both a standalone material and a component in more complex catalytic systems.

Recent research has also explored the use of Imidazo[1,2-a]pyridin-8-ylamine Dihydrochloride in bio-related applications. Its unique electronic properties make it a candidate for use as a fluorescent probe in bioimaging applications. By modifying the compound's structure with biocompatible groups, scientists have developed sensors capable of detecting specific analytes within biological systems. These advancements underscore the compound's potential to bridge the gap between materials science and biotechnology.

Looking ahead, the development of novel derivatives of Imidazo[1,2-a]pyridin-8-ylamine Dihydrochloride is expected to further expand its application scope. For instance, functionalizing the molecule with electron-donating or withdrawing groups could tailor its electronic properties for specific uses. Additionally, investigating its compatibility with emerging nanotechnology platforms could pave the way for innovative materials with unprecedented performance characteristics.

In conclusion, Imidazo[1,2-a]pyridin-8-ylamine Dihydrochloride (CAS No. 235106-56-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future technologies is likely to grow significantly.